Cas no 1361555-66-9 (5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde)

• Product Name: 5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361555-66-9
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4968287
• Update Time: 2025-10-21

5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-7-2-8(14)12(9(15)3-7)11-1-6(5-18)10(16)4-17-11/h1-5H
• InChI Key： VSRVQSCHGRAOST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C=O)C(=CN=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.5
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde

Research Brief on 5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde (CAS: 1361555-66-9): Recent Advances and Applications

5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde (CAS: 1361555-66-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated structure, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have highlighted its utility in the development of antimicrobial, anticancer, and anti-inflammatory agents, making it a subject of intense scientific inquiry.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting bacterial efflux pumps. The research demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. The study's findings suggest that this compound could serve as a promising scaffold for the development of next-generation antibiotics.

In another groundbreaking study, researchers explored the anticancer potential of 5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde derivatives. The compound was modified to enhance its binding affinity to specific oncogenic targets, such as the Bcl-2 family of proteins. In vitro and in vivo experiments revealed that these derivatives induced apoptosis in cancer cells while sparing normal cells, highlighting their selectivity and therapeutic potential. The study, published in Cancer Research, underscores the versatility of this compound in oncology drug development.

Beyond its applications in antimicrobial and anticancer research, 5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde has also been investigated for its anti-inflammatory properties. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs could modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The study identified specific structural features of the compound that contribute to its efficacy, providing valuable insights for the design of new anti-inflammatory drugs.

The synthesis and characterization of 5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde have also been the focus of recent methodological advancements. A study in Organic Letters described a novel, high-yield synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of the synthesis but also reduced the environmental impact, aligning with the principles of green chemistry.

In conclusion, 5-Chloro-2-(2,4,6-trichlorophenyl)isonicotinaldehyde (CAS: 1361555-66-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span antimicrobial, anticancer, and anti-inflammatory drug development, with recent studies highlighting its potential as a scaffold for novel therapeutics. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in the field.